Cas no 54864-89-0 (6-(4-Methylpiperazin-1-yl)nicotinonitrile)

• Product Name: 6-(4-Methylpiperazin-1-yl)nicotinonitrile
• CAS No: 54864-89-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• MDL: MFCD01692399
• CID: 374782
• PubChem ID: 3042935
• Update Time: 2025-04-19

6-(4-Methylpiperazin-1-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methylpiperazin-1-yl)nicotinonitrile
• 3-Pyridinecarbonitrile,6-(4-methyl-1-piperazinyl)-
• 2-(4'-methyl-1'-piperazinyl)-5-cyanopyridine
• 5-Cyano-2-(4-methylpiperazinyl)pyridin
• 6-(4-Methyl-1-piperazinyl)-3-pyridinecarbonitrile
• 6-(4-methyl-piperazin-1-yl)-nicotinonitrile
• AC1MIEDP
• AC1Q3ZVR
• BRN 0528079
• LT 290
• Nicotinonitrile, 6-(4-methyl-1-piperazinyl)-
• SBB055660
• EN300-26156
• DTXSID90203346
• MFCD01692399
• 6-(4-methylpiperazin-1-yl)pyridine-3-carbonitrile
• SCHEMBL3592250
• NCGC00320485-01
• AB01315888-02
• Z219095132
• 3-Pyridinecarbonitrile, 6-(4-methyl-1-piperazinyl)-
• CS-0215564
• TS-02881
• 54864-89-0
• AKOS000118025
• DB-359187
• G30978

• MDL： MFCD01692399
• Inchi： 1S/C11H14N4/c1-14-4-6-15(7-5-14)11-3-2-10(8-12)9-13-11/h2-3,9H,4-7H2,1H3
• InChI Key： IXWJXGCUFGKQTJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CN=2)CCN(C)CC1

Computed Properties

• Exact Mass: 202.12202
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 67-69 °C
• Boiling Point: 371.6±42.0 °C at 760 mmHg
• Flash Point: 176.7±23.7 °C
• PSA: 43.16

6-(4-Methylpiperazin-1-yl)nicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines